![molecular formula C11H23NO4 B6340193 Methyl 3-[(2,2-diethoxyethyl)amino]butanoate CAS No. 1221342-95-5](/img/structure/B6340193.png)
Methyl 3-[(2,2-diethoxyethyl)amino]butanoate
Overview
Description
“Methyl 3-[(2,2-diethoxyethyl)amino]butanoate” is a chemical compound with the molecular formula C11H23NO4 . It is also known as "Butanoic acid, 3-[(2,2-diethoxyethyl)amino]-, methyl ester" . The molecular weight of this compound is 233.3 .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a butanoic acid backbone with a methyl ester group and a 2,2-diethoxyethylamino group attached . The exact 3D structure would require more detailed analysis or experimental data.Scientific Research Applications
Methyl 3-[(2,2-diethoxyethyl)amino]butanoate has a wide range of applications in scientific research. It is used as a reagent in various biochemical and pharmacological experiments. It is also used as a catalyst in organic synthesis reactions. In addition, it is used in the synthesis of various pharmaceuticals and other compounds. Furthermore, it is used as a solvent in various laboratory experiments.
Mechanism of Action
Methyl 3-[(2,2-diethoxyethyl)amino]butanoate is an organic compound with a wide range of applications in scientific research. It acts as a reagent, catalyst, or solvent in various laboratory experiments. It is also used as a catalyst in organic synthesis reactions. Furthermore, it is used as a solvent in various laboratory experiments.
Biochemical and Physiological Effects
This compound is an organic compound with a wide range of applications in scientific research. It acts as a reagent, catalyst, or solvent in various laboratory experiments. It is also used as a catalyst in organic synthesis reactions. Furthermore, it is used as a solvent in various laboratory experiments. In addition, it can also be used as a biochemical tool to study the biochemical and physiological effects of various compounds.
Advantages and Limitations for Lab Experiments
Methyl 3-[(2,2-diethoxyethyl)amino]butanoate has several advantages for lab experiments. It is a versatile compound that can be used as a reagent, catalyst, or solvent in various laboratory experiments. It is also relatively inexpensive and easy to obtain. Furthermore, it is a colorless, water-soluble liquid with a faint odor, making it easy to work with. However, it is also highly flammable and should be handled with caution.
Future Directions
Methyl 3-[(2,2-diethoxyethyl)amino]butanoate has a wide range of applications in scientific research, and there are several potential future directions for its use. It could be used in the synthesis of novel compounds or as a tool to study the biochemical and physiological effects of various compounds. It could also be used as a reagent or catalyst in organic synthesis reactions. Additionally, it could be used as a solvent in various laboratory experiments. Finally, it could be used as a tool to study the effects of various environmental pollutants on biological systems.
Synthesis Methods
Methyl 3-[(2,2-diethoxyethyl)amino]butanoate is synthesized via a two-step process. The first step involves the conversion of ethyl 2-amino-2-methyl-1-butanoate to this compound via a Fischer esterification reaction. The second step involves the reduction of this compound with sodium borohydride. The resulting product is a colorless, water-soluble liquid with a faint odor.
properties
IUPAC Name |
methyl 3-(2,2-diethoxyethylamino)butanoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H23NO4/c1-5-15-11(16-6-2)8-12-9(3)7-10(13)14-4/h9,11-12H,5-8H2,1-4H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YMTHNALRXLCTJK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(CNC(C)CC(=O)OC)OCC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H23NO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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